Cas no 18529-67-4 (Androstan-3-one,7,17-dihydroxy-, (5a,7a,17b)- (9CI))

Androstan-3-one,7,17-dihydroxy-, (5a,7a,17b)- (9CI) structure
18529-67-4 structure
Product Name:Androstan-3-one,7,17-dihydroxy-, (5a,7a,17b)- (9CI)
CAS No:18529-67-4
MF:C19H30O3
MW:306.439706325531
CID:141868
PubChem ID:167728
Update Time:2025-04-19

Androstan-3-one,7,17-dihydroxy-, (5a,7a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androstan-3-one,7,17-dihydroxy-, (5a,7a,17b)- (9CI)
    • 7-hydroxydihydrotestosterone
    • (5alpha,7alpha,17beta)-7,17-dihydroxyandrostan-3-one
    • 7alpha,17beta-Dihydroxy-5alpha-androstan-3-one
    • 7-Hydroxy-dihydrotestosterone
    • Androstan-3-one, 7,17-dihydroxy-, (5alpha,7alpha,17beta)-
    • 18529-67-4
    • 7,17-Dihydroxyandrostan-3-one
    • DTXSID10939953
    • (5S,7R,8R,9S,10S,13S,14S,17S)-7,17-dihydroxy-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
    • Inchi: 1S/C19H30O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h11,13-17,21-22H,3-10H2,1-2H3/t11-,13+,14+,15-,16+,17+,18+,19+/m1/s1
    • InChI Key: AYOPWAMPNDGXSM-DJHVUUHHSA-N
    • SMILES: O[C@@H]1C[C@H]2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)O)=O

Computed Properties

  • Exact Mass: 306.2196
  • Monoisotopic Mass: 306.219495
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.158
  • Boiling Point: 454.7°C at 760 mmHg
  • Flash Point: 242.9°C
  • Refractive Index: 1.556
  • PSA: 57.53
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.